Cas no 2138247-58-0 (3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine)

• Product Name: 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine
• CAS No: 2138247-58-0
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6289197
• PubChem ID: 165848814
• Update Time: 2025-05-22

3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine
• 3,5-dimethyl-1-[(2-methylcyclopropyl)methyl]-1H-pyrazol-4-amine
• EN300-1113109
• 2138247-58-0

• Inchi： 1S/C10H17N3/c1-6-4-9(6)5-13-8(3)10(11)7(2)12-13/h6,9H,4-5,11H2,1-3H3
• InChI Key： CSJBTTSAZUYXDW-UHFFFAOYSA-N
• SMILES： N1(C(C)=C(C(C)=N1)N)CC1CC1C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine

3,5-Dimethyl-1-(2-Methylcyclopropyl)methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

The compound 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine, with the CAS number NO2138247-58-0, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their versatile applications in drug discovery and material science. The structure of this molecule is characterized by a pyrazole ring substituted with methyl groups at positions 3 and 5, a cyclopropyl group at position 1, and an amine group at position 4. These structural features contribute to its unique chemical properties and biological activities.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research has shown that certain pyrazole-based compounds exhibit potent anti-inflammatory and antioxidant properties, making them valuable in the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The presence of the cyclopropyl group in this compound adds further complexity to its structure, potentially enhancing its bioavailability and pharmacokinetic profile.

In terms of synthesis, the preparation of 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine involves a multi-step process that typically begins with the formation of the pyrazole ring. This is often achieved through condensation reactions involving carbonyl compounds and ammonia or its derivatives. Subsequent steps involve functional group transformations to introduce the methyl and cyclopropyl substituents at specific positions on the ring. The optimization of these synthetic routes has been a focus of recent research efforts, with chemists seeking to improve yield, selectivity, and scalability.

The biological evaluation of this compound has revealed interesting findings. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies in animal models have indicated that this compound may possess neuroprotective properties, offering a new avenue for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

From a materials science perspective, pyrazole derivatives like 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine are being explored for their applications in organic electronics. The conjugated π-systems present in these molecules can facilitate charge transport, making them suitable for use in organic semiconductors and light-emitting diodes (OLEDs). Recent advancements in this area have focused on enhancing the stability and efficiency of these materials under operational conditions.

In conclusion, 3,5-dimethyl-1-(2-methylcyclopropyl)methyl-1H-pyrazol-4-amine represents a compelling example of how structural modifications can lead to molecules with diverse functional properties. Its potential applications span across medicine, materials science, and beyond, making it a subject of continued research interest. As ongoing studies uncover new insights into its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.